Cas no 79917-02-5 (Thiophene,4-methyl-2-(1-propyn-1-yl)-)

• Product Name: Thiophene,4-methyl-2-(1-propyn-1-yl)-
• CAS No: 79917-02-5
• MF: C₈H₈S
• MW: 136.214120864868
• CID: 556890
• Update Time: 2024-01-30

Thiophene,4-methyl-2-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene,4-methyl-2-(1-propyn-1-yl)-
• Thiophene,4-methyl-2-(1-propynyl)- (9CI)
• Thiophene, 4-methyl-2-(1-propynyl)- (9CI)

• Inchi： 1S/C8H8S/c1-3-4-8-5-7(2)6-9-8/h5-6H,1-2H3
• InChI Key： AOHOUCHECSVGRM-UHFFFAOYSA-N
• SMILES： C1(C#CC)SC=C(C)C=1

Computed Properties

• Exact Mass: 136.035
• Monoisotopic Mass: 136.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2